Methyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C14H15NO2S/c1-3-9-4-6-10(7-5-9)11-8-18-13(15)12(11)14(16)17-2/h4-8H,3,15H2,1-2H3
• InChI Key: AJHNJSDIOXJGSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=C2C(=O)OC)N
• Molecular Formula: C14H15NO2S
• DSSTOX Substance ID: DTXSID90352747
• Molecular Weight: 261.34 g/mol
• CAS RN: 350989-89-8

Description

Methyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate (MEPTC) is a compound belonging to the class of thiophene derivatives. It is a colorless, crystalline solid that has been extensively studied in recent years due to its potential applications in the fields of organic synthesis, catalysis, and drug design. MEPTC has been found to display a range of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. In

Scientific Research Applications

Synthesis Methodologies

Research highlights efficient synthetic routes to create thiophene derivatives, which are crucial in various fields such as medicinal chemistry and materials science. For instance, a facile four-component Gewald reaction under organocatalyzed aqueous conditions efficiently forms 2-amino-3-carboxamide derivatives of thiophene, showcasing an environmentally friendly synthesis approach (Abaee & Cheraghi, 2013). Similarly, the synthesis and tautomeric structures of some novel thiophene-based bis-heterocyclic monoazo dyes were studied, highlighting the versatility of thiophene derivatives in dye chemistry (Karcı & Karcı, 2012).

Biological Activities

Thiophene derivatives have been extensively explored for their biological activities. For example, novel 2-aminothiophene derivatives have been evaluated for their antimicrobial activity, underscoring the potential of thiophene compounds in developing new antimicrobial agents (Prasad et al., 2017). Furthermore, pronounced anti-proliferative activity and tumor cell selectivity of certain thiophene derivatives have been observed, suggesting their use in cancer research (Thomas et al., 2017).

Chemical Properties and Applications

The structural and chemical properties of thiophene derivatives also facilitate the development of novel materials and chemicals. For instance, the efficient one-pot, three-component synthesis of 1,5-benzodiazepine derivatives from thiophene aldehydes showcases the utility of thiophene compounds in creating complex molecular architectures (Li & Wang, 2014). Additionally, the study on the structure–activity relationship of tumor-selective 5-substituted 2-amino-3-carboxymethylthiophene derivatives provides insights into designing more effective therapeutic agents (Thomas et al., 2014).